Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Solubility and Chemical Properties of UNC 0631
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Compound Focus: UNC 0631
Cat. No.: S548266

UNC 0631 is a potent and selective inhibitor of the histone methyltransferase G9a (ICso = 4 nM) and is
widely used in epigenetic research [1] [2] [3]. Its solubility profile is a key consideration for preparing stock

solutions.

The table below summarizes the solubility data and key chemical properties for UNC 0631:

Property Value | Description

Molecular 635.93 g/mol [1] [4] [3]

Weight

CAS Number 1320288-19-4 [1] [2] [4]

Chemical Cs7He1N7O2 [1] [2] [3]

Formula

Solubility in > 18.35 mg/mL (28.86 mM) [2]. Other sources report 100 mg/mL (157.25 mM) [3]
DMSO and 16.67 mg/mL (26.21 mM) [1].

Solubility in =>12.66 mg/mL (19.91 mM) [2]. Another source reports 5 mg/mL (7.86 mM), noting
Ethanol that heating is recommended [3].

Solubility in Insoluble or slightly soluble [2] [3]

Water
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Experimental Protocols and Handling

Stock Solution Preparation

For in vitro assays, UNC 0631 is typically prepared as a concentrated stock solution in DMSO.

e Calculating Mass: Determine the mass of UNC 0631 needed to achieve your desired concentration
and volume. For example, to prepare 1 mL of a 10 mM stock solution in DMSO, you would require
approximately 6.36 mg of UNC 0631 (Molecular Weight: 635.93 g/mol).

¢ Dissolution:

o Due to its high solubility, dissolve the compound in a suitable volume of DMSO.

o General Tip: If the compound does not dissolve immediately, it is recommended to warm the
tube at 37°C for 10 minutes and/or shake it in an ultrasonic water bath [1] [2].

¢ Aliquoting and Storage:

o Aliquot the stock solution into sterile vials to avoid repeated freeze-thaw cycles.

o Storage: Store stock solutions at -20°C for short-term use (several months) or at -80°C for
longer-term storage (up to two years) [1].

o Stability Note: It is not recommended to store the solution for a very long time; it is best used
soon after preparation [2].

Cell-Based Assay Protocol

The following workflow outlines a typical cell-based experiment to assess the efficacy of UNC 0631, such as

measuring the reduction of histone H3K9 dimethylation (H3K9me2). The protocol is adapted from research
using cell lines like MDA-MB-231 [1] [2].

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s548266?utm_src=pdf-body
https://www.smolecule.com/products/s548266?utm_src=pdf-body
https://www.smolecule.com/products/s548266?utm_src=pdf-body
https://www.medchemexpress.com/UNC-0631.html?srsltid=AfmBOoqD4mPJMLiQacAhdp-Ub0b7mc6ptvou1hSs60adfvHykYOs-lmR
https://www.apexbt.com/unc-0631.html
https://www.medchemexpress.com/UNC-0631.html?srsltid=AfmBOoqD4mPJMLiQacAhdp-Ub0b7mc6ptvou1hSs60adfvHykYOs-lmR
https://www.apexbt.com/unc-0631.html
https://www.smolecule.com/products/s548266?utm_src=pdf-body
https://www.medchemexpress.com/UNC-0631.html?srsltid=AfmBOoqD4mPJMLiQacAhdp-Ub0b7mc6ptvou1hSs60adfvHykYOs-lmR
https://www.apexbt.com/unc-0631.html
https://www.smolecule.com/products/s548266?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

G‘»tart Cell Culture Assa})

Seed cells (e.g., MDA-MB-231)
in multi-well plates

Incubate for 24h
(37°C, 5% CO2)

Treat cells with
UNC 0631 (e.g., 10 pM)

Incubate for 48h
(37°C, 5% CO2)

Analyze H3K9me?2 levels
(e.g., Western Blot, In-Cell Western)

(Assay Complete)

Click to download full resolution via product page

Key Experimental Details:

¢ Cell Treatment: Treat cells with UNC 0631 for 48 hours [1] [2]. The concentration used in a high-
throughput screen for adenoid cystic carcinoma was 10 pM [5].

e Cellular Potency: UNC 0631 potently reduces H3K9me2 levels in various cell lines. The ICso for this
functional effect in MDA-MB-231 cells is 25 nM [1] [2].

e Cytotoxicity: The compound shows low cell toxicity in MDA-MB-231 cells with an ICso of 2.8 uM in
an MTT assay, indicating a good toxicity-to-function ratio [1].
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Research Application in Cancer Models

UNC 0631 has been identified as a promising agent in pre-clinical cancer research. A 2025 study used high-

throughput screening to evaluate histone-modifying drugs in adenoid cystic carcinoma (ACC) [5].

The study employed two complementary models and identified UNC 0631 as a hit compound. The

experimental workflow and key findings are summarized below:

High-Throughput Screen
157 HMDs on UM-HACC-2A cells
7

3D Culture (CSC-Enriched Tu'nyo/mpheres)

Allow tumorsphere formation
in ultra-low attachment plates

l 2D Culture (Non-CSC Population)

Treat tumorspheres Treat 2D monolayer
with 10 pM compounds with 10 pM compounds

Image and quantify Image and quantify
sphere death (PI/Hoechst) cell death (PI/Hoechst)
~ z

Gdentify Candidate Compounda

UNC 0631 induced 82.5% cell death

in non-CSC model (p < 0.0001)

Click to download full resolution via product page

The following table summarizes the key quantitative findings for UNC 0631 from this screening study [5]:
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Assay Model Effect Measured Result Statistical Significance
Non-CSC (2D) Cell Death Induction 82.5% p < 0.0001

Tumorsphere Not specifically reported  Effective Identified as one of 11 compounds
(3D) for UNC 0631 candidate effective against tumorspheres

Critical Notes for Application

¢ Solubility Variations: The reported solubility values differ between suppliers. It is advisable to start
with the lower estimates and use recommended techniques like warming and sonication to achieve
dissolution.

e DMSO Concentration in Assays: When adding the stock solution to cell culture media, ensure the
final concentration of DMSO is kept low (typically below 0.1-0.5%) to avoid solvent cytotoxicity.

¢ Research Use Only: UNC 0631 is intended for research purposes only and is not for diagnostic or
therapeutic use [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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